Thiophene

• IUPAC Name: thiophene
• InChI: InChI=1S/C4H4S/c1-2-4-5-3-1/h1-4H
• InChI Key: YTPLMLYBLZKORZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1
• Molecular Formula: C4H4S, Array
• Related CAS: 107760-19-0, 127473-75-0, 25233-34-5, 127473-74-9, 127473-73-8, 64059-51-4
• DSSTOX Substance ID: DTXSID8026145
• Molecular Weight: 84.14 g/mol
• Physical Description: Thiophene appears as a colorless liquid with an unpleasant odor. Insoluble in water and slightly denser than water. Flash point 30 °F. Vapors heavier than air. Irritates the skin, eyes, and mucous membranes. Used to make pharmaceuticals and dyes., Colorless liquid with a benzene-like odor; [HSDB] Colorless liquid with an odor of "stench"; [MSDSonline], Liquid, COLOURLESS LIQUID WITH PUNGENT ODOUR.
• Boiling Point: 183.9 °F at 760 mmHg (NTP, 1992), 84.0 °C @ 760 MM HG, 84.00 °C. @ 760.00 mm Hg, 84 °C
• Flash Point: 30 °F (NTP, 1992), 30 °F (-1 °C) (CLOSED CUP), -1 °C
• Solubility: less than 1 mg/mL at 75 °F (NTP, 1992), MISCIBLE IN ETHANOL, ETHER, ACETONE, AND BENZENE., SOL IN ALL PROPORTIONS IN ORDINARY ORG SOLVENTS, CARBON TETRACHLORIDE, DIOXANE, PYRIMIDINE, TOLUENE, water solubility = 3,020 mg/l @ 25 °C, 3.01 mg/mL at 25 °C, Solubility in water: none
• Density: 1.0649 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.06494 @ 20 °C/4 °C, Relative density (water = 1): 1.06
• Vapor Density: 2.9 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 2.9 (AIR= 1), Relative vapor density (air = 1): 2.9
• Vapor Pressure: 20 mmHg at 32 °F ; 60 mmHg at 68.2 °F; 760 mmHg at 183.9 °F (NTP, 1992), 79.7 [mmHg], 79.7 mm Hg @ 25 °C, Vapor pressure, kPa at 12.5 °C: 5.3
• Color/Form: COLORLESS LIQUID
• CAS RN: 110-02-1
• Melting Point: -36.8 °F (NTP, 1992), -39.4 °C, -38.3 °C, -38 °C

Description

Thiophene is a heterocyclic compound with the formula C4H4S. It consists of a planar five-membered ring and is aromatic, as indicated by its extensive substitution reactions. Thiophene is a colorless liquid with a benzene-like odor. In most of its reactions, it resembles benzene. Compounds analogous to thiophene include furan (C4H4O), selenophene (C4H4Se), and pyrrole (C4H4NH), which each vary by the heteroatom in the ring.

Synthesis Analysis

Thiophene was discovered by Viktor Meyer in 1882 as a contaminant in benzene. It was observed that isatin (an indole) forms a blue dye if it is mixed with sulfuric acid and crude benzene. The formation of the blue indophenin had long been believed to be a reaction of benzene itself. Viktor Meyer was able to isolate thiophene as the actual substance responsible for this reaction. Thiophene and especially its derivatives occur in petroleum, sometimes in concentrations up to 1–3%. The thiophenic content of oil and coal is removed via the hydrodesulfurization (HDS) process.

Molecular Structure Analysis

The five-membered ring structure of thiophene has a fascinating resonance, or delocalization, of electrons across the ring, a key feature of aromatic compounds. The sulfur atom contributes one lone pair of electrons to this π-system, creating a stable aromatic system with six π-electrons, just like benzene.

Chemical Reactions Analysis

Thiophene is slightly more nucleophilic than benzene. A negative charge is more accumulated on C2 – and C5 – atoms. While sulfur bears a positive charge. Hence, it easily undergoes electrophilic substitution preferably at C2 – and C5 – positions.

Physical And Chemical Properties Analysis

Thiophene is a colorless liquid that possesses a mildly pleasant smell, somewhat similar to benzene. Its molecular formula is C4H4S, and it has a molar mass of approximately 84.14 g/mol. The compound has a boiling point of 84.1°C and a melting point of -38.3°C.

Scientific Research Applications

Biologically Active Compounds

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Medicinal Chemistry

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Pharmaceuticals

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Agrochemicals

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Dyes and Polymers

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Material Science

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Organic Semiconductors

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Solar Cells and Light-Emitting Diodes (LEDs)

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Mechanism of Action

Target of Action

Thiophene-based compounds are known to interact with several targets, primarily enzymes involved in inflammatory responses. These include cyclooxygenase (COX) and lipoxygenase (LOX) enzymes . COX and LOX are key enzymes in the biosynthesis of prostanoids and leukotrienes, respectively, which are lipid mediators involved in inflammation and immune responses .

Mode of Action

Thiophene’s interaction with its targets leads to inhibition of these enzymes, thereby reducing the production of pro-inflammatory mediators . For instance, thiophene-based compounds like Tinoridine and Tiaprofenic acid are known for their anti-inflammatory properties, acting by inhibiting COX enzymes . The presence of functional groups such as carboxylic acids, esters, amines, and amides, as well as methyl and methoxy groups, has been highlighted as important for anti-inflammatory activity and biological target recognition .

Biochemical Pathways

The inhibition of COX and LOX enzymes by thiophene disrupts the synthesis of pro-inflammatory mediators, affecting the biochemical pathways involved in inflammation . This results in a reduction of inflammation and associated symptoms.

Pharmacokinetics

The pharmacokinetics of thiophene and its derivatives can vary depending on the specific compound. For instance, methiopropamine, a thiophene analog, was found to be rapidly absorbed into the blood after injection, with a pharmacokinetic profile similar to that of methamphetamine .

Result of Action

The primary result of thiophene’s action is the reduction of inflammation due to the inhibition of COX and LOX enzymes . This can lead to relief from symptoms in conditions characterized by inflammation, such as rheumatoid arthritis, arthrosis, and gout . Additionally, thiophene derivatives have been associated with a variety of other biological activities, including antimicrobial, antiviral, and anticancer properties .

Action Environment

The action of thiophene can be influenced by various environmental factors. For instance, the synthesis of thiophene derivatives can be affected by the presence of sulfur sources and hydrocarbons . Additionally, thiophene derivatives have been detected in Martian soil sediments, suggesting that they can persist in extreme environments . .

Safety and Hazards

Thiophene appears as a colorless liquid with an unpleasant odor. It is insoluble in water and slightly denser than water. It has a flash point of 30 °F. Vapors are heavier than air. It irritates the skin, eyes, and mucous membranes. It is used to make pharmaceuticals and dyes.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. Furthermore, they play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The current review envisioned to highlight some recent and particularly remarkable examples of the synthesis of thiophene derivatives by heterocyclization of various substrates from 2012 on.

Synthesis routes and methods I

Procedure details

The alkylation process results in the substitution of an alkyl group for a hydrogen atom in the sulfur-containing starting material and causes a corresponding increase in molecular weight over that of the starting material. The higher molecular weight of such an alkylation product is reflected by a higher boiling point relative to that of the starting material. For example, the conversion of thiophene to 2-t-butylthiophene by alkylation with 2-methylpropene results in the conversion of thiophene, which has a boiling point of 84° C., to a product which has a boiling point of 164° C. and can be easily removed from lower boiling material in the feedstock by fractional distillation. Conversion of thiophene to di-t-butylthiophene by dialkylation with 2-methylpropene results in a product which has an even higher boiling point of about 224° C. Alkylation with alkyl groups that add a large rather than a small number of carbon atoms is preferred since the products will have higher molecular weights and, accordingly, will usually have higher boiling points than products which are obtained through alkylation with the smaller alkyl groups.

Synthesis routes and methods II

Procedure details

In the first set of experiments, amine and carboxylic acid terminated thiophene intermediates were prepared (FIG. 4) and subsequently coupled with carbohydrate moieties. In the second set, the distance between thiophene and carbohydrate was extended by iminothiolane hydrochloride (compound 30) and a thiol was generated after extension. (The reaction conditions specified in FIG. 4(a) are as follows: cat. DIPEA/CHCl3, r.t., 95% yield; FIG. 4(b) are as follows: CHCl3 (highly diluted), r.t., overnight, 83-96% yield; FIG. 4(c) are as follows: BOC-ON, Et3N/CHCl3, r.t., 52% yield; FIG. 4(d)(i) are as follows: 3-(3-Thienyl)acrylic acid (compound 19), HOBt/EDC, DIPEA, CHCl3, r.t., 6 h, 93% yield; FIG. 4(d)(ii) are as follows: 30% TFA/CH2Cl2, r.t., 3 h, 93% yield; FIG. 4(d)(iii) are as follows: 1 M NaOH, quantitative). These thiols were prepared in situ and coupled with compounds 2 or 5 by Michael type addition to give another set of thiophene-carbohydrate monomers. The two types of carbohydrate moieties are summarized in FIG. 5 and FIG. 6. Commercially available 3-thiopheneacetic acid (compound 6) (Acros Organics, Fisher Scientific, Pittsburgh, Pa.) was converted into the corresponding methyl ester (compound 7) in 88% yield by thionyl chloride in methanol. Thiopheneacetyl chloride (compound 8) was prepared in situ, by thionyl chloride in dioxane. Direct addition of N-hydroxysuccinimide (NHS) in the presence of diisopropylethylamine (DIPEA) at 0° C. afforded thiophene active ester (compound 9) in 75% overall yield. Compound 9 was stable under dry conditions and could be prepared in bulk quantities.

Synthesis routes and methods III

Procedure details

Butoxyethoxyethoxyethoxyethanol (25.0 g, 0.1 mol) was prepared from tetraethylene glycol, sodium hydroxide and butyl chloride (10:1:1) by a method known in the art and then reacted with potassium metal (3.9 g, 0.1 mol) at room temperature for 1.5 hours in tetrahydrofuran. 3-(Bromomethyl)thiophene (17.7 g, 0.1 mol) was added dropwise, and the mixture stirred under reflux for 24 hours. After cooling and filtration the tetrahydrofuran was removed in vacuo and the residue dissolved in methylene chloride, washed with water and dried with potassium carbonate. The solvent was removed and the crude oil distilled to give 3-butoxyethoxyethoxyethoxyethoxymethyl)thiophene (25.7 g, 57%). B.p. 162°-163° C./0.15 mm Hg. (Found: C, 58.6; H, 8.7; S, 9.5. Calculated for C17H30O5S: C, 58.9; H, 8.7; S, 9.3%); EI m/e Intensity (%): 346 (9, M+), 97 (100, C4H3S.CH2), 57 (75, C4H9); δH(CDCl3): 7.26 (1H, m) 7.20 (1H, m), 7.06 (1H, m), 4.56 (2H, s) 3.65 (16H, m), 3.45 (2H, t), 1.53 (2H, m), 1.34 (2H, m) and 0.91 (3H, t); δC(CDCl3): 13.6, 18.9, 31.4, 68.1, 69.0, 69.8, 70.0, 70.3, 122.5, 125.5, 126.7, 139.1 ppm.

Synthesis routes and methods IV

Procedure details

3-(4-Benzyloxy)phenoxy!benzo b!thiophene-2-boronic acid was reacted with 4-(-tertbutoxy)bromobenzene according to the conditions described above for 2-iodo-3-(4-benzyloxy)phenoxy!benzo b!thiophene and 4-(tertbutoxy)phenyl boronic acid to give 2-(4-tertbutyloxyphenyl)-3-(4-benzyloxy)phenoxy!benzo b!thiophene in 81% yield.

Q & A

A: Thiophene is a heterocyclic aromatic compound consisting of four carbon atoms and one sulfur atom arranged in a five-membered ring. [] Its molecular formula is C4H4S and its molecular weight is 84.14 g/mol. [] The sulfur atom in thiophene possesses lone pairs of electrons that participate in the ring's aromaticity, making it less reactive than typical thioethers but more reactive than benzene. [] This unique structure gives thiophene and its derivatives interesting electronic properties, making them suitable for applications like organic semiconductors in field-effect transistors and photovoltaic devices. [, , , , ]

A: The position of substituents on thiophene rings significantly impacts the properties of oligothiophenes, especially regarding their electronic behavior and self-assembly. For example, a study showed that attaching a pentathiophene unit to a perylenediimide (PDI) core via the β-position leads to a material with predominant hole mobility, while a branched pentathiophene attached at the same position results in an electron-transporting material. [] Similarly, research on “sulfur overrich” quaterthiophene building blocks demonstrated that changing the substituents on the terminal thiophene rings from unsubstituted thiophene to thiophene substituted with electron-withdrawing groups significantly alters the oligomer's optical properties, redox potentials, and type of charge carriers without disrupting the self-assembly process. []

A: Fused ring systems containing alternating benzene and thiophene units exhibit promising properties for organic semiconductors. For instance, thieno[2,3-f:5,4-f’]bis[1]benzothiophene (anti) and thieno[3,2-f:4,5-f’]bis[1]benzothiophene (syn) – two isomerically pure pentacyclic compounds – have been synthesized and found to exhibit p-type semiconducting properties. [] Additionally, incorporating thiophene into the polyfluorene backbone through copolymerization with fluorene monomers allows for color tuning of the emitted light, covering the entire visible region. []

A: Diarylated bi(thieno[2,3-c]thiophene)s are synthesized via a robust method involving a double 5-exo-dig cyclization of a thiocarbonyl-substituted dithienylacetylene precursor. [] This precursor is generated in situ by treating a bis(arylcarbonyl-thienyl)acetylene with Lawesson's reagent under thermal conditions. [] These compounds are significant due to their unique electronic properties, arising from the thieno[2,3-c]thiophene unit possessing a narrower HOMO-LUMO gap than thiophene but wider than benzo[c]thiophene. [] This makes them intriguing building blocks for stable π-conjugated systems with potential applications in organic electronics. []

A: The electrochemical properties of polythiophene and its derivatives, such as poly(3-methylthiophene), are significantly influenced by the pH of the surrounding environment. [] Studies have shown that these polymers exhibit varying redox behavior and conductivity in neutral, acidic, and basic media. [] This behavior is attributed to the protonation and deprotonation of the thiophene rings, influencing the polymer's electronic structure and charge transport properties. []

A: Thiophene acts as a catalyst in the electrochemical polymerization of aniline, accelerating the formation of polyaniline films. [] Furthermore, the presence of thiophene during polyaniline synthesis leads to enhanced conductivity of the resulting polymer films. [] At higher thiophene concentrations, copolymerization occurs, incorporating thiophene into the polyaniline structure and further modifying its properties. []

A: Certain alkyl thiophenecarbaldehydes, particularly 3-butyl-2-thiophenecarbaldehyde and 3-(3-methylbut-2-en-1-yl)-2-thiophenecarbaldehyde, exhibit strong citrus and citral-like aromas, making them valuable in the flavor and fragrance industry. [] These compounds show superior stability under acidic and thermal conditions compared to naturally occurring citral isomers, expanding their potential applications. []

A: Computational chemistry plays a crucial role in understanding the behavior and properties of thiophene-based systems. Density Functional Theory (DFT) calculations, often coupled with experimental techniques like X-ray diffraction, help elucidate the electronic structure, self-assembly patterns, and charge transport mechanisms in thiophene-containing molecules and polymers. [, , , ] For example, DFT calculations revealed that nanotube confinement significantly influences the interchain interactions and electronic properties of encapsulated terthiophenes. [] Additionally, semiempirical Hartree-Fock calculations have been employed to model the electronic structures of end-capped thiophene oligomers, allowing for the assignment of features in their photoemission spectra. []

A: Thiophene is a significant component of organosulfur compounds found in petroleum. [] These compounds contribute to air pollution upon combustion and can be toxic to aquatic life. [, ] To address these concerns, research focuses on developing efficient desulfurization techniques, such as adsorptive desulfurization using modified bentonite or hydrotalcite adsorbents. [, ] These adsorbents effectively remove thiophene and other sulfur-containing compounds from liquid fuels, mitigating their environmental impact. [, ]